8-Acetoxypyrene-1,3,6-trisulfonic acid trisodium salt
8-Acetoxypyrene-1,3,6-trisulfonic acid trisodium salt
Highly water soluble substrate for fluorometric assay of esterases at longer wavelengths.
Brand Name:
Vulcanchem
CAS No.:
115787-83-2
VCID:
VC20863631
InChI:
InChI=1S/C18H12O11S3.3Na/c1-8(19)29-13-6-14(30(20,21)22)10-4-5-12-16(32(26,27)28)7-15(31(23,24)25)11-3-2-9(13)17(10)18(11)12;;;/h2-7H,1H3,(H,20,21,22)(H,23,24,25)(H,26,27,28);;;/q;3*+1/p-3
SMILES:
CC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C18H9Na3O11S3
Molecular Weight:
566.4 g/mol
8-Acetoxypyrene-1,3,6-trisulfonic acid trisodium salt
CAS No.: 115787-83-2
Cat. No.: VC20863631
Molecular Formula: C18H9Na3O11S3
Molecular Weight: 566.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Highly water soluble substrate for fluorometric assay of esterases at longer wavelengths. |
|---|---|
| CAS No. | 115787-83-2 |
| Molecular Formula | C18H9Na3O11S3 |
| Molecular Weight | 566.4 g/mol |
| IUPAC Name | trisodium;8-acetyloxypyrene-1,3,6-trisulfonate |
| Standard InChI | InChI=1S/C18H12O11S3.3Na/c1-8(19)29-13-6-14(30(20,21)22)10-4-5-12-16(32(26,27)28)7-15(31(23,24)25)11-3-2-9(13)17(10)18(11)12;;;/h2-7H,1H3,(H,20,21,22)(H,23,24,25)(H,26,27,28);;;/q;3*+1/p-3 |
| Standard InChI Key | AVWTVIHOBLSYNA-UHFFFAOYSA-K |
| SMILES | CC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | CC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
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